Cas no 2098046-35-4 (3-(2-Azidoethyl)-2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole)

• Product Name: 3-(2-Azidoethyl)-2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole
• CAS No: 2098046-35-4
• MF: C₉H₁₃N₅
• MW: 191.233020544052
• CID: 4774656
• Update Time: 2025-10-27

3-(2-Azidoethyl)-2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-azidoethyl)-2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole
• 3-(2-azidoethyl)-2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazole
• 3-(2-Azidoethyl)-2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole

• Inchi： 1S/C9H13N5/c1-14-9(5-6-11-13-10)7-3-2-4-8(7)12-14/h2-6H2,1H3
• InChI Key： HYSOWDRIBJUDPN-UHFFFAOYSA-N
• SMILES： N1(C)C(CCN=[N+]=[N-])=C2C(CCC2)=N1

Computed Properties

• Exact Mass: 191.11709544 g/mol
• Monoisotopic Mass: 191.11709544 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.2
• Molecular Weight: 191.23

Additional information on 3-(2-Azidoethyl)-2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole

Comprehensive Overview of 3-(2-Azidoethyl)-2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole (CAS No. 2098046-35-4)

The compound 3-(2-Azidoethyl)-2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole (CAS No. 2098046-35-4) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a cyclopenta[c]pyrazole core and an azidoethyl side chain, makes it a valuable intermediate in drug discovery and material science. Researchers are particularly interested in its potential applications in click chemistry, a rapidly growing field that enables efficient and selective molecular conjugation.

One of the key reasons for the rising interest in 3-(2-Azidoethyl)-2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole is its compatibility with bioorthogonal reactions. These reactions are pivotal in labeling biomolecules without interfering with native biological processes. The azido group in this compound allows for selective coupling with alkynes via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of modern bioconjugation techniques. This property is especially relevant in the development of targeted drug delivery systems and diagnostic probes.

In recent years, the demand for high-purity heterocyclic compounds like 3-(2-Azidoethyl)-2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole has surged due to advancements in precision medicine and biomarker discovery. Scientists are exploring its role in designing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are revolutionizing cancer therapy. The compound’s methyl-substituted pyrazole moiety also contributes to its metabolic stability, a critical factor in pharmacokinetic optimization.

From a synthetic chemistry perspective, CAS No. 2098046-35-4 exemplifies the versatility of azide-functionalized building blocks. Its synthesis often involves multistep organic transformations, including cyclization and azidation, which are topics of interest in green chemistry forums. Researchers are actively investigating solvent-free and catalytic methods to produce such compounds sustainably, aligning with global efforts to reduce chemical waste.

The compound’s nomenclature, 3-(2-Azidoethyl)-2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole, highlights its structural complexity. Breaking it down: the tetrahydrocyclopenta[c]pyrazole scaffold is a fused bicyclic system, while the 2-azidoethyl substituent introduces reactivity for further derivatization. This dual functionality makes it a sought-after reagent in combinatorial chemistry libraries, where diverse molecular architectures are screened for biological activity.

In the context of AI-driven drug design, 3-(2-Azidoethyl)-2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole serves as a test case for machine learning models predicting molecular properties. Its balanced lipophilicity and moderate molecular weight (as calculated from its structure) align with Lipinski’s Rule of Five, a benchmark for drug-likeness. Computational chemists frequently query databases for analogs of this compound to train QSAR (Quantitative Structure-Activity Relationship) algorithms.

Another emerging application lies in photoaffinity labeling, where the azido group of CAS No. 2098046-35-4 can be activated by UV light to form covalent bonds with nearby biomolecules. This technique is invaluable for mapping protein-ligand interactions and identifying binding sites in structural biology studies. As such, the compound is increasingly listed in catalogs catering to chemical biology research.

Safety and handling of 3-(2-Azidoethyl)-2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole adhere to standard laboratory protocols for azide-containing compounds. While not classified as hazardous under normal conditions, proper storage away from strong reducing agents is recommended. Its stability under ambient temperatures makes it convenient for shipping and long-term storage, a practical advantage noted in supply chain discussions.

The patent landscape reveals growing intellectual property activity around derivatives of cyclopenta[c]pyrazole scaffolds, with CAS No. 2098046-35-4 appearing in filings related to kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. This trend reflects the pharmaceutical industry’s focus on fragment-based drug discovery, where small heterocycles serve as starting points for lead optimization.

In analytical chemistry, characterization of 3-(2-Azidoethyl)-2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole typically employs NMR spectroscopy and high-resolution mass spectrometry (HRMS). The distinct chemical shifts of its methyl and azido protons facilitate structural verification, while its UV absorption profile supports HPLC method development for purity assessment—a common query among quality control specialists.

Looking ahead, the integration of 3-(2-Azidoethyl)-2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole into nanotechnology applications presents exciting possibilities. Its ability to participate in surface functionalization reactions could enable the development of biosensors or drug-loaded nanoparticles. Such interdisciplinary potential ensures its continued relevance in both academic and industrial research settings.